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Compound of Interest

Compound Name: Methyl(pivaloyloxy)zinc

Cat. No.: B15328519 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount to ensuring laboratory safety and regulatory compliance. This

guide provides essential safety and logistical information for the handling and disposal of

methyl(pivaloyloxy)zinc, a key reagent in various synthetic applications.

I. Understanding the Compound: Properties and
Hazards
Methyl(pivaloyloxy)zinc is an organozinc compound with the chemical formula C6H12O2Zn

and a molecular weight of 181.57 g/mol .[1] While a specific Safety Data Sheet (SDS) for

methyl(pivaloyloxy)zinc is not readily available, data from the closely related compound,

bis(pivaloyloxy)zinc (also known as zinc pivalate), and general knowledge of organozinc

compounds can inform safe handling practices.

Key Safety Considerations:

Hazard Classification: While one supplier indicates that methyl(pivaloyloxy)zinc is not

classified as a hazardous material for transport, it is prudent to handle it with care.[1] The

related compound, bis(pivaloyloxy)zinc, carries a "Warning" signal word and is associated

with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).
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Reactivity: Organozinc compounds are known to be pyrophoric in nature, meaning they can

spontaneously ignite in air.[2] They are also unstable in the presence of protic solvents.[2]

Environmental Hazards: Zinc compounds can be very toxic to aquatic life with long-lasting

effects. Therefore, release into the environment must be strictly avoided.[3]

Quantitative Data Summary:

Property Value Source

Molecular Formula C6H12O2Zn [1]

Molecular Weight 181.57 g/mol [1]

Storage Conditions
Store long-term in a cool, dry

place.
[1]

Transport Information Not a hazardous material. [1]

II. Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Given the potential hazards, a stringent operational plan focusing on exposure prevention is

critical.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[3]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[3] A lab coat

should be standard practice.

Respiratory Protection: If dusts or aerosols are likely to be generated, use a NIOSH-

approved respirator.
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Handling Procedures:

Ventilation: Always handle methyl(pivaloyloxy)zinc in a well-ventilated area, preferably

within a chemical fume hood.[3][4]

Inert Atmosphere: Due to the potential pyrophoric nature of organozinc compounds, handling

under an inert atmosphere (e.g., nitrogen or argon) is a recommended best practice,

especially for larger quantities or when heating.

Avoid Contamination: Do not allow the compound to come into contact with water, as a

violent reaction may occur.

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.

Contaminated clothing should be removed and washed before reuse.[5]

III. Disposal Plan: Step-by-Step Procedures
Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

Do not discharge methyl(p-pivaloyloxy)zinc or its residues into sewer systems.[3]

Step 1: Waste Segregation and Collection

Solid Waste: Collect unreacted methyl(pivaloyloxy)zinc and any contaminated disposable

materials (e.g., gloves, weighing paper) in a designated, clearly labeled, and sealable

hazardous waste container.

Liquid Waste: Solutions containing methyl(pivaloyloxy)zinc should be collected in a

separate, compatible, and clearly labeled hazardous waste container.

Empty Containers: Empty containers should be treated as hazardous waste, as they may

retain chemical residues. Do not rinse them out into the drain.

Step 2: Labeling and Storage of Waste

Attach a completed hazardous waste label to the container as soon as the first waste is

added.
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Store the waste container in a cool, dry, and well-ventilated designated waste accumulation

area, away from incompatible materials.

Step 3: Arranging for Disposal

Once the waste container is full or no longer in use, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Spill and Emergency Procedures:

Small Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

formation, and place it in a suitable, closed container for disposal.[3][5]

Large Spills: For larger spills, evacuate the area and contact your institution's emergency

response team.

Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3]

Inhalation: Move the person to fresh air.[3]

Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention.

IV. Experimental Protocols and Visualizations
Disposal Workflow Diagram:
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The following diagram illustrates the decision-making process for the proper disposal of

methyl(pivaloyloxy)zinc waste.

Methyl(pivaloyloxy)zinc Disposal Workflow
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Caption: Disposal workflow for methyl(pivaloyloxy)zinc waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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